Cas no 175136-96-6 (2-(2-Amino-6,8-dibromo-3-cyano-4H-chromen-4-yl)malononitrile)

• Product Name: 2-(2-Amino-6,8-dibromo-3-cyano-4H-chromen-4-yl)malononitrile
• CAS No: 175136-96-6
• MF: C₁₃H₆Br₂N₄O
• MW: 394.020940303802
• CID: 134222
• PubChem ID: 2777428
• Update Time: 2025-04-19

2-(2-Amino-6,8-dibromo-3-cyano-4H-chromen-4-yl)malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-AMINO-6,8-DIBROMO-3-CYANO-4H-CHROMEN-4-YL)MALONONITRILE
• 2-(2-amino-6,8-dibromo-3-cyano-4H-chromen-4-yl)propanedinitrile
• Propanedinitrile,2-(2-amino-6,8-dibromo-3-cyano-4H-1-benzopyran-4-yl)-
• 2,6-DIMETHYLPYRAZINE
• HMS552A09
• 2-(2-AMINO-3-CYANO-6,8-DIBROMO-4H-(1)BENZOPYRAN-4-YL)MALONONITRILE
• Propanedinitrile, 2-(2-amino-6,8-dibromo-3-cyano-4H-1-benzopyran-4-yl)-
• SCHEMBL7652895
• (2-Amino-6,8-dibromo-3-cyano-4H-1-benzopyran-4-yl)propanedinitrile
• AKOS015908685
• Maybridge1_003705
• FT-0608420
• 175136-96-6
• DTXSID90380520
• 2-(2-Amino-6,8-dibromo-3-cyano-4H-chromen-4-yl)malononitrile

• Inchi： 1S/C13H6Br2N4O/c14-7-1-8-11(6(3-16)4-17)9(5-18)13(19)20-12(8)10(15)2-7/h1-2,6,11H,19H2
• InChI Key： VKCYCRDGBNCMSB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OC(=C(C#N)C2C(C#N)C#N)N)Br

Computed Properties

• Exact Mass: 391.89100
• Monoisotopic Mass: 391.89084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Melting Point: 300 °C
• PSA: 106.62000
• LogP: 3.74514

2-(2-Amino-6,8-dibromo-3-cyano-4H-chromen-4-yl)malononitrile Security Information

• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38